Cas no 2171172-93-1 (3-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}propanoic acid)

• Product Name: 3-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}propanoic acid
• CAS No: 2171172-93-1
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 5990268
• PubChem ID: 165879277
• Update Time: 2025-06-08

3-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}propanoic acid
• 2171172-93-1
• 3-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperazin-1-yl}propanoic acid
• EN300-1516085

• Inchi： 1S/C26H31N3O5/c1-2-23(25(32)29-15-13-28(14-16-29)12-11-24(30)31)27-26(33)34-17-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22-23H,2,11-17H2,1H3,(H,27,33)(H,30,31)/t23-/m1/s1
• InChI Key： BPIAGHSLBYWORO-HSZRJFAPSA-N
• SMILES： O(C(N[C@H](CC)C(N1CCN(CCC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}propanoic acid

Recent Advances in the Study of 3-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}propanoic acid (CAS: 2171172-93-1)

The compound 3-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}propanoic acid (CAS: 2171172-93-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperazine moiety makes it particularly useful in solid-phase peptide synthesis (SPPS). Researchers have optimized the synthesis protocol to achieve higher yields and purity, which is critical for its application in large-scale pharmaceutical production. The compound's unique structure also allows for selective modifications, enabling the development of novel peptide conjugates with enhanced stability and bioavailability.

In addition to its synthetic utility, 3-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}propanoic acid has been investigated for its biological activity. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and to identify potential targets within the immune system.

One of the most promising applications of this compound lies in its use as a building block for the development of targeted drug delivery systems. Its ability to form stable conjugates with various therapeutic peptides and small molecules makes it an attractive candidate for the design of prodrugs and nanocarriers. Recent advancements in bioconjugation techniques have further expanded its utility, enabling the creation of multifunctional drug delivery platforms with improved pharmacokinetic properties.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to facilitate its transition from the laboratory to clinical applications. Ongoing research is focused on addressing these challenges through the development of more efficient synthetic routes and the exploration of alternative protecting groups that may offer better performance under physiological conditions.

In conclusion, 3-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperazin-1-yl}propanoic acid (CAS: 2171172-93-1) represents a versatile and valuable tool in the field of chemical biology and medicinal chemistry. Its unique structural features and functional versatility make it a promising candidate for a wide range of applications, from peptide synthesis to drug development. Continued research in this area is expected to yield further insights into its potential and to unlock new opportunities for therapeutic innovation.